A γ-Fe2O3-modified nanoflower-MnO2/attapulgite catalyst for low temperature SCR of NOx with NH3
New Journal of Chemistry Pub Date: 2019-01-04 DOI: 10.1039/C8NJ04524K
Abstract
A mesoporous γ-Fe2O3-modified nanoflower-MnO2/attapulgite (γ-Fe2O3/nf-MnO2–ATP) catalyst was fabricated through a facile hydrothermal method. The results of TEM and XRD indicated that γ-Fe2O3/nf-MnO2–ATP presented a beautiful nanoflower shape and good dispersion. The BET results showed that the specific surface area and pore volume of γ-Fe2O3/nf-MnO2–ATP significantly increased after surface modification with γ-Fe2O3. Also, the XPS and NH3-TPD results illustrated that the γ-Fe2O3 coating could enhance the amounts of surface chemisorbed oxygen and acidic sites. SO2 and H2O tolerance tests and stability tests demonstrated that γ-Fe2O3/nf-MnO2–ATP can effectively inhibit SO2 and H2O poisoning and improve the stability of the catalyst. The superior SCR performance can be attributed to the abundant acid sites, the strong adsorption of NOx, and the formation of more oxygen vacancies as well as metal–metal interactions. Therefore, γ-Fe2O3/nf-MnO2–ATP was proved to be an excellent catalyst for NH3-SCR and may be of interest in other environmental catalysis applications.
Recommended Literature
- [1] An ionic liquid-based synergistic extraction strategy for rare earths†
- [2] An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†
- [3] Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†
- [4] An apparatus for testing water by measurement of its electrical conductivity
- [5] An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†
- [6] An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders
- [7] An automatic determination of thoria in thoria-urania mixtures
- [8] An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening
- [9] An anti-leakage liquid metal thermal interface material
- [10] Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.
Journal Name：New Journal of Chemistry
research_products
-
CAS no.: 89640-58-4
![N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide](https://ossimg.kuujia.com/scimg/1444500/1444113-98-7x500.png)
![1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol](https://ossimg.kuujia.com/scimg/1271000/1270529-38-8x500.png)
![2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid](https://ossimg.kuujia.com/scimg/2138500/2138166-62-6x500.png)
![2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide](https://ossimg.kuujia.com/scimg/2034500/2034271-14-0x500.png)